1-(1-Adamantylmethyl)piperazine hydrochloride

• CAS No.: 764663-53-8
• Molecular Formula: C15H27ClN2
• Molecular Weight: 270.84 g/mol
• IUPAC Name: 1-(1-adamantylmethyl)piperazine;hydrochloride
• InChI: InChI=1S/C15H26N2.ClH/c1-3-17(4-2-16-1)11-15-8-12-5-13(9-15)7-14(6-12)10-15;/h12-14,16H,1-11H2;1H
• InChI Key: KVTVAKMWFILJLE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC23CC4CC(C2)CC(C4)C3.Cl

Description

LABOTEST-BB LT00007851, also known as 1-(1-adamantylmethyl)piperazine;hydrochloride, is a chemical compound with the molecular formula C15H27ClN2 and a molecular weight of 270.84 g/mol . It is primarily used for experimental and research purposes .

Preparation Methods

The synthesis of LABOTEST-BB LT00007851 involves the reaction of adamantylmethyl chloride with piperazine in the presence of a suitable solvent and base. The reaction is typically carried out under controlled temperature and pressure conditions to ensure high yield and purity. Industrial production methods may involve large-scale synthesis in cGMP (current Good Manufacturing Practice) facilities to ensure consistent quality and safety.

Chemical Reactions Analysis

LABOTEST-BB LT00007851 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be substituted with various nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

LABOTEST-BB LT00007851 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is used in biochemical assays to study enzyme activity and protein interactions.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: LABOTEST-BB LT00007851 is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of LABOTEST-BB LT00007851 involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets and modulates their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

LABOTEST-BB LT00007851 can be compared with other similar compounds, such as:

1-(1-adamantylmethyl)piperazine: A closely related compound with similar chemical properties.

Adamantyl derivatives: Compounds containing the adamantyl group, which are known for their stability and unique chemical properties.

Piperazine derivatives: Compounds containing the piperazine ring, which are widely used in pharmaceuticals and agrochemicals.

LABOTEST-BB LT00007851 stands out due to its specific combination of the adamantyl and piperazine moieties, which confer unique chemical and biological properties.